Cas no 7142-67-8 (2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol)

2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol structure
7142-67-8 structure
Product Name:2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol
CAS No:7142-67-8
MF:C16H29ClN2O2
MW:316.866663694382
CID:1750069
PubChem ID:53422918
Update Time:2025-04-21

2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol
    • 2,5-bis[(tert-butylamino)methyl]benzene-1,4-diol,hydrochloride
    • 2,5-Bis[(tert-butylamino)methyl]benzene-1,4-diol--hydrogen chloride (1/1)
    • NSC-48687
    • DTXSID20698180
    • 7142-67-8
    • NSC48687
    • Inchi: 1S/C16H28N2O2.ClH/c1-15(2,3)17-9-11-7-14(20)12(8-13(11)19)10-18-16(4,5)6;/h7-8,17-20H,9-10H2,1-6H3;1H
    • InChI Key: LWULTJPHFMNTJO-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=C(C(=CC=1CNC(C)(C)C)O)CNC(C)(C)C

Computed Properties

  • Exact Mass: 280.21524
  • Monoisotopic Mass: 316.192
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.5A^2

Experimental Properties

  • Density: 1.043
  • Boiling Point: 418.9°C at 760 mmHg
  • Flash Point: 98.3°C
  • Refractive Index: 1.537
  • PSA: 64.52

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